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Compound of Interest

Compound Name: Sodium octyl sulfate

Cat. No.: B092688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium octyl sulfate (SOS), an anionic

surfactant with significant applications across various scientific and industrial domains,

including pharmaceutical sciences. This document outlines its core chemical and physical

properties, details on its molecular structure, and methodologies for its synthesis and analysis.

Molecular Structure and Formula
Sodium octyl sulfate, also known as sodium capryl sulfate, is the sodium salt of the octyl

ester of sulfuric acid.[1] It is characterized by an eight-carbon hydrophobic alkyl chain and a

hydrophilic sulfate head group, rendering it amphiphilic and enabling its function as a surface-

active agent.

Molecular Formula: C₈H₁₇NaO₄S[2][3]

Linear Formula: CH₃(CH₂)₇OSO₃Na[4]

SMILES: CCCCCCCCOS(=O)(=O)[O-].[Na+][2]

InChIKey: WFRKJMRGXGWHBM-UHFFFAOYSA-M[2]
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The physicochemical properties of sodium octyl sulfate are summarized in the table below,

providing key data points for its application in research and formulation.

Property Value References

Molecular Weight 232.27 g/mol [3][4]

Appearance
White to off-white crystalline

powder or solid
[1][3][5]

Melting Point 195 °C (decomposes) [4][6]

Boiling Point 383 °C (decomposes) [5]

Solubility
Highly soluble in water (20

mg/mL)
[1][4][7]

Critical Micelle Concentration

(CMC)
0.13 M in water [8][9]

CAS Number 142-31-4 [1][4][6]

Critical Micelle Concentration and Micelle Formation
As an amphiphilic molecule, sodium octyl sulfate monomers in an aqueous solution will self-

assemble into spherical structures called micelles above a certain concentration known as the

Critical Micelle Concentration (CMC).[8][10] In a micelle, the hydrophobic octyl tails are

sequestered in the core, away from the water, while the hydrophilic sulfate head groups form

the outer surface, interacting with the aqueous environment.[4] This phenomenon is crucial for

its function as a solubilizing agent for poorly water-soluble compounds in drug delivery and

other applications.[3][11]

The formation of micelles is a dynamic equilibrium process. Below the CMC, sodium octyl
sulfate exists predominantly as individual monomers. As the concentration increases to the

CMC, the formation of micelles becomes spontaneous.[4]
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Caption: Micelle formation of sodium octyl sulfate above the CMC.

Experimental Protocols
Synthesis of Sodium Octyl Sulfate
A general procedure for the sulfation of 1-octanol followed by neutralization can be employed. A

common laboratory-scale synthesis involves the reaction of 1-octanol with a sulfating agent,

such as chlorosulfonic acid or a sulfur trioxide-pyridine complex, in an appropriate solvent. The

resulting octyl sulfuric acid is then neutralized with a sodium base, such as sodium hydroxide or

sodium carbonate, to yield sodium octyl sulfate.

Example Protocol Outline:

Sulfation: 1-octanol is slowly added to a solution of the sulfating agent in a cooled, inert

solvent (e.g., diethyl ether or dichloromethane) under an inert atmosphere. The reaction

temperature is maintained at a low level (e.g., 0-5 °C) to control the exothermic reaction.
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Neutralization: After the reaction is complete, the mixture is slowly added to a cooled

aqueous solution of sodium hydroxide or sodium carbonate with vigorous stirring. The pH is

carefully adjusted to neutral.

Isolation: The aqueous layer is separated, and the sodium octyl sulfate can be isolated by

evaporation of the water or by precipitation through the addition of a water-miscible organic

solvent like ethanol or acetone. The crude product is then collected by filtration and can be

further purified by recrystallization.

For a detailed, specific synthesis protocol, refer to relevant organic chemistry literature and

patents.[12]

Determination of Critical Micelle Concentration (CMC)
The CMC of sodium octyl sulfate can be determined by various methods that detect the

changes in the physical properties of the solution as a function of surfactant concentration.

Common techniques include surface tensiometry, conductometry, and fluorescence

spectroscopy.

Conductivity Method Protocol:

Prepare a stock solution of sodium octyl sulfate of a known concentration significantly

above its CMC (e.g., 0.5 M).

Prepare a series of dilutions from the stock solution to cover a range of concentrations both

below and above the expected CMC (0.13 M).

Measure the conductivity of each solution at a constant temperature.

Plot the conductivity versus the concentration of sodium octyl sulfate.

Identify the CMC as the point of inflection in the plot, where the slope of the line changes.

Below the CMC, conductivity increases linearly with concentration. Above the CMC, the rate

of increase in conductivity with concentration is lower because the newly added surfactant

molecules form micelles, which have a lower mobility than individual ions.

Applications in Research and Drug Development
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Ion-Pairing Agent in High-Performance Liquid
Chromatography (HPLC)
Sodium octyl sulfate is widely used as an ion-pairing reagent in reversed-phase HPLC for the

separation of ionic and highly polar compounds.[13] The underlying principle is the formation of

a neutral ion pair between the anionic sulfate head of the SOS and a cationic analyte. This

increases the hydrophobicity of the analyte, leading to greater retention on a nonpolar

stationary phase.
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Caption: Role of Sodium Octyl Sulfate as an ion-pairing agent in HPLC.

Drug Formulation and Delivery
The surfactant properties of sodium octyl sulfate make it a valuable excipient in

pharmaceutical formulations.[3][11] Its primary roles include:
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Solubilizing Agent: Enhancing the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs) by encapsulating them within micelles.[3] This can improve the

bioavailability of orally administered drugs.

Emulsifier and Stabilizer: Used in the formulation of emulsions and suspensions to ensure

stability and uniform distribution of the API.[11]

Wetting Agent: Improving the wetting of solid dosage forms, which can aid in their

dissolution.

The use of high-purity sodium octyl sulfate is crucial in these applications to meet regulatory

standards and ensure patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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